Cas no 2640949-07-9 (2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640949-07-9
• MF: C₁₇H₁₉FN₈
• MW: 354.384764909744
• CID: 5317984
• PubChem ID: 155799152
• Update Time: 2025-05-19

2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6792-4163
• 2640949-07-9
• AKOS040731259
• 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C17H19FN8/c1-10-13(18)17(23-14(22-10)11-2-3-11)26-6-4-25(5-7-26)16-12-8-21-24-15(12)19-9-20-16/h8-9,11H,2-7H2,1H3,(H,19,20,21,24)
• InChI Key： QSAAWKKIDVVMTL-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC(C2CC2)=NC=1N1CCN(C2C3C=NNC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 354.17167080g/mol
• Monoisotopic Mass: 354.17167080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

Comprehensive Analysis of 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2640949-07-9)

The compound 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2640949-07-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrimidine core with a cyclopropyl group, a fluoro substituent, and a piperazine-linked pyrazolo[3,4-d]pyrimidine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The structural complexity of 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine allows it to interact selectively with specific protein kinases, a feature highly sought after in precision medicine. Its fluorine atom enhances metabolic stability and bioavailability, addressing common challenges in drug development. These attributes align with current trends in AI-driven drug design, where computational models are used to predict molecular behavior and optimize lead compounds.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in kinase inhibition, featured in several FDA-approved drugs. By incorporating this scaffold into 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine, researchers aim to exploit its binding affinity for ATP pockets in kinases. This strategy is particularly relevant for diseases like cancer, where aberrant kinase activity drives tumor progression. The compound’s cyclopropyl group further fine-tunes its steric and electronic properties, potentially reducing off-target effects—a critical consideration in modern drug development.

From a synthetic perspective, the preparation of 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine involves multi-step organic transformations, including nucleophilic substitutions and palladium-catalyzed couplings. These methods are widely discussed in academic and industrial settings, reflecting the compound’s relevance to green chemistry and sustainable synthesis. Optimizing yield and purity remains a focus, especially for scaling up production under Good Manufacturing Practices (GMP).

Beyond its biochemical applications, this compound has sparked interest in cheminformatics and molecular docking studies. Researchers frequently query databases for analogs of 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine to explore structure-activity relationships (SAR). Such efforts are supported by open-access platforms like PubChem and ChEMBL, which provide valuable data for virtual screening and lead optimization.

In conclusion, 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2640949-07-9) represents a compelling case study in modern drug discovery. Its design reflects cutting-edge trends in medicinal chemistry, while its potential applications address unmet medical needs. As the scientific community continues to explore its mechanisms and derivatives, this compound may pave the way for breakthroughs in personalized medicine and targeted therapy.